Cas no 10487-31-7 (1-(propan-2-yl)-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 1-(propan-2-yl)-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 10487-31-7
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD00224231
• CID: 143354
• PubChem ID: 2055049
• Update Time: 2025-04-25

1-(propan-2-yl)-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2,3-dione,1-(1-methylethyl)-
• 1-(propan-2-yl)-2,3-dihydro-1H-indole-2,3-dione
• 1-ISOPROPYL-1H-INDOLE-2,3-DIONE
• 1-propan-2-ylindole-2,3-dione
• 1-1-methylethylindoline-2,3-dione
• 1-isopropylindole-2,3-dione
• 1-isopropylindoline-2,3-dione
• 1-isopropylisatin
• N-isopropylindoline-2,3-dione
• N-isopropylisatin
• AKOS BBS-00001001
• 1‐isopropylindole‐2,3‐dione (Compound 4)
• EN300-01054
• SB64292
• A801085
• SR-01000435245
• QBLFUHJXULERAQ-UHFFFAOYSA-N
• SR-01000435245-1
• SCHEMBL4199767
• AKOS000115330
• FT-0636716
• F0910-1922
• Z56832292
• MFCD00224231
• DTXSID80366050
• CCG-106780
• BDBM108066
• 10487-31-7
• STK120224
• G31368
• 1-(propan-2-yl)-1H-indole-2,3-dione
• DB-040569

• MDL： MFCD00224231
• Inchi： 1S/C11H11NO2/c1-7(2)12-9-6-4-3-5-8(9)10(13)11(12)14/h3-7H,1-2H3
• InChI Key： QBLFUHJXULERAQ-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2N1C(C)C)=O

Computed Properties

• Exact Mass: 189.07900
• Monoisotopic Mass: 189.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.223
• Melting Point: 74-76,5°C
• Boiling Point: 311.3°Cat760mmHg
• Flash Point: 137.5°C
• Refractive Index: 1.58
• PSA: 37.38000
• LogP: 1.68930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-(propan-2-yl)-2,3-dihydro-1H-indole-2,3-dione

Professional Introduction of 1H-Indole-2,3-dione,1-(1-methylethyl)- (CAS No: 10487-31-7)

The compound 1H-Indole-2,3-dione,1-(1-methylethyl)- (commonly referred to as 1H-indole-2,3-dione derivative) is a structurally unique heterocyclic compound that has garnered significant attention in the field of biomedical research. This molecule belongs to the family of indole diones, which are known for their diverse pharmacological properties and potential applications in drug development.

Firstly, 1H-Indole-2,3-dione,1-(1-methylethyl)- features a diketone functional group attached to an indole ring, with a 1-(1-methylethyl) substituent. This specific substitution pattern introduces stereochemical complexity, making it a valuable subject for stereochemistry studies in organic chemistry. The compound's structure is highly suggestive of its potential role as a template molecule for the synthesis of more complex bioactive compounds.

Recent research has highlighted the importance of indole-based frameworks in the development of anticancer agents. Studies have shown that 1H-Indole-2,3-dione derivatives, including 1-(1-methylethyl)-substituted variants, exhibit promising cytotoxic effects against various cancer cell lines. These findings underscore the potential of this compound as a lead molecule in oncology research.

Furthermore, indole diones have been explored for their role in inflammation modulation. Preclinical studies indicate that 1H-Indole-2,3-dione,1-(1-methylethyl)- may possess anti-inflammatory properties, making it a candidate for investigation in rheumatology and other inflammatory diseases. This dual functionality—anticancer and anti-inflammatory—positions the compound as a versatile tool in pharmacological research.

Another area of interest is the biocompatibility of 1H-Indole-2,3-dione derivatives. Recent advancements in drug delivery systems have emphasized the need for biocompatible molecules that can enhance the efficacy and safety of therapeutic agents. The unique structure of 1-(1-methylethyl)-substituted indole diones may facilitate their use in nanomedicine, where they could serve as payloads or functional components in drug delivery vehicles.

From a synthetic chemistry perspective, 1H-Indole-2,3-dione,1-(1-methylethyl)- is a valuable precursor for the construction of more complex heterocyclic compounds. Its reactivity towards various chemical transformations has been well-documented, making it an ideal candidate for total synthesis efforts targeting bioactive natural products.

Finally, the analytical characterization of this compound has advanced significantly with the advent of modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) studies have provided detailed insights into its structural elucidation, enabling precise identification and quantification in biological matrices.

Overall, 1H-Indole-2,3-dione,1-(1-methylethyl)- is a multifaceted compound with applications spanning pharmacology, chemistry, and biomedical engineering. Its unique properties make it an attractive subject for further research, offering potential contributions to the development of novel therapies and diagnostic tools.